Cas no 863991-04-2 (tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate
• CAS No: 863991-04-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.28
• CID: 2958213
• Update Time: 2025-06-10

tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-2-((aminooxy)methyl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-6-4-5-8(12)7-14-11/h8H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： YDDNOAJBYWYZCU-QMMMGPOBSA-N
• SMILES： C1CC[C@@H](CON)N1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 863991-04-2 and Product Name: tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate

The compound with the CAS number 863991-04-2 and the product name tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biomedicine. The molecular structure of this compound incorporates several key functional groups, including a pyrrolidine ring, a tert-butyl group, and an (aminooxy)methyl side chain, which collectively contribute to its distinctive chemical behavior and biological activity.

In the realm of pharmaceutical research, the significance of chiral compounds cannot be overstated. The presence of the (2S)-configuration in the pyrrolidine core underscores the importance of stereochemistry in determining the efficacy and safety of therapeutic agents. This specific stereochemical arrangement has been extensively studied for its role in modulating biological pathways and enhancing drug-target interactions. Recent studies have demonstrated that enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts, making them highly sought after in drug discovery programs.

The tert-butyl group appended to the pyrrolidine ring serves multiple purposes from a chemical perspective. Firstly, it acts as a steric shield, protecting sensitive functional moieties from unwanted reactions and enhancing the compound's metabolic stability. Secondly, it influences the solubility and partitioning properties of the molecule, which are critical factors in formulating effective pharmaceutical dosage forms. The combination of these structural features makes tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate a versatile scaffold for designing novel therapeutic agents.

The (aminooxy)methyl side chain is another critical feature of this compound that contributes to its biological activity. This moiety is known for its ability to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the amine and hydroxyl groups within this side chain provide multiple sites for further chemical modification, allowing for the development of derivatives with tailored pharmacological properties. Such modifications are often employed to optimize drug efficacy, reduce toxicity, and improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound as a lead molecule for drug development. High-throughput virtual screening (HTVS) techniques have been utilized to identify novel binding modes and interactions between this compound and various biological targets. These studies have revealed promising candidates for further optimization, particularly in the areas of enzyme inhibition and receptor binding. The integration of experimental data with computational predictions has accelerated the discovery process, enabling researchers to rapidly design more effective therapeutic agents.

The synthesis of tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate represents a testament to the ingenuity of modern synthetic chemistry. Multi-step organic reactions involving chiral auxiliaries and asymmetric transformations have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the technical prowess of medicinal chemists but also underscore the importance of innovative methodologies in producing complex molecular architectures. The ability to synthesize such intricate structures with high fidelity is crucial for advancing pharmaceutical research and development.

In clinical settings, compounds like tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate hold promise for treating a variety of diseases by targeting specific biological pathways. Preclinical studies have demonstrated its potential efficacy in models of inflammation, pain management, and neurodegenerative disorders. The precise stereochemistry and functional group arrangement are believed to contribute to its ability to modulate key signaling pathways involved in these conditions. As research progresses, additional therapeutic applications may be uncovered through further investigation.

The role of analytical chemistry in characterizing this compound cannot be overlooked. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and purity. These analytical methods provide critical data that ensures the compound's identity and quality before it can be advanced into preclinical or clinical trials. The rigorous application of these techniques underscores the commitment to scientific excellence in pharmaceutical research.

Looking ahead, the future prospects for tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate are promising. Continued research efforts are expected to yield insights into its mechanism of action and potential therapeutic applications. Collaborative initiatives between academic institutions, biotechnology companies, and pharmaceutical firms will likely drive innovation in this area. The development of novel synthetic methodologies and advanced computational tools will further facilitate the discovery and optimization of similar compounds with improved pharmacological profiles.

In summary, tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis highlights the advancements in synthetic methodologies, while its stereochemical configuration underscores the importance of chirality in drug design. As research progresses, this compound is poised to play a crucial role in developing next-generation therapeutic agents that address unmet medical needs.